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Compound of Interest

Compound Name: 3-Methyl-2-nitrophenylacetic acid

CAS No.: 18710-86-6

Cat. No.: B178851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-2-nitrophenylacetic
acid, detailing its chemical identifiers, synonyms, and relevant (though limited) experimental

data. Due to the sparse availability of biological data for this specific isomer, this guide also

contextualizes its relevance through the synthesis of a closely related and pharmaceutically

significant compound, Ropinirole, which utilizes the isomer 2-Methyl-3-nitrophenylacetic acid.

Chemical Synonyms and Identifiers
A clear and unambiguous identification of chemical compounds is paramount in research and

development. The following table summarizes the key identifiers and synonyms for 3-Methyl-2-
nitrophenylacetic acid.
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Identifier Type Data

IUPAC Name 2-(3-methyl-2-nitrophenyl)acetic acid

CAS Number 18710-86-6

PubChem CID 13778936

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

Synonyms 3-Methyl-2-nitrophenylacetic acid

2-(3-Methyl-2-nitrophenyl)acetic acid

2-nitro-3-Methyl-benzeneacetic acid

3-(Carboxymethyl)-2-nitrotoluene

2-(Carboxymethyl)-6-methylnitrobenzene

Experimental Protocols
While specific experimental protocols for the biological application of 3-Methyl-2-
nitrophenylacetic acid are not readily available in published literature, a detailed synthesis

protocol for the closely related isomer, 2-Methyl-3-nitrophenylacetic acid, is available and

provides a valuable reference for synthetic chemists. This compound serves as a key

intermediate in the synthesis of Ropinirole, a dopamine agonist used in the treatment of

Parkinson's disease.[1][2][3]

Synthesis of 2-Methyl-3-nitrophenylacetic Acid
The following protocol is adapted from a patented synthesis method.[3]

Objective: To synthesize 2-Methyl-3-nitrophenylacetic acid via nitration of 2-methylphenylacetic

acid.

Materials:

2-methylphenylacetic acid
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Acetic anhydride

Dichloromethane

98% Nitric acid

Reaction flask with thermometer and stirring apparatus

Filtration apparatus

Procedure:

In a reaction flask equipped with a thermometer and a stirring apparatus, add 20g (0.133

mol) of 2-methylphenylacetic acid, 15g (0.147 mol) of acetic anhydride, and 20 mL of

dichloromethane.

Stir the mixture and cool the reaction temperature to 0°C.

Slowly add 12.9g (0.205 mol) of 98% concentrated nitric acid dropwise to the reaction

mixture.

After the dropwise addition is complete, maintain the reaction temperature between 5-10°C

and continue the reaction for 1.0 hour.

Upon completion, filter the reaction mixture to isolate the crude product.

The resulting solid is 2-methyl-3-nitrophenylacetic acid. The reported yield is approximately

59.6%.[3]

Characterization Data (for 2-Methyl-3-nitrophenylacetic acid):[3]

IR (KBr, cm⁻¹): 1718 and 1264 (C=O of COOH), 1525 and 1334 (NO₂)

¹H NMR (500MHz, DMSO-d₆): δ 2.28 (3H, s, CH₃), 3.79 (2H, s, CH₂), 7.37-7.40 (1H, t), 7.54-

7.55 (1H, d), 7.73-7.74 (1H, d), 12.56 (1H, s, COOH)

Logical Relationships and Workflows
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Given the absence of published biological signaling pathways for 3-Methyl-2-
nitrophenylacetic acid, a diagram illustrating the synthetic workflow for a related compound,

Ropinirole, is provided. This demonstrates the utility of nitrophenylacetic acid derivatives in

pharmaceutical synthesis.

Starting Material Intermediate Formation Reduction & Cyclization Final Product

2-Methyl-3-nitrophenylacetic acid 2-Methyl-3-nitrophenylacetyl chlorideThionyl chloride 2-Methyl-3-nitrophenyl-N,N-dipropylacetamide
Di-n-propylamine

2-(2-Methyl-3-nitrophenyl)ethyl-N,N-dipropylamine

Reduction
(e.g., Borane/THF) 4-[2-(Dipropylamino)ethyl]indolin-2-one

(Ropinirole)
Reductive Cyclization

Ropinirole HydrochlorideHCl

Click to download full resolution via product page

Synthetic workflow for Ropinirole from 2-Methyl-3-nitrophenylacetic acid.

Conclusion
3-Methyl-2-nitrophenylacetic acid is a well-defined chemical entity with established

identifiers. While direct biological applications and associated signaling pathways remain

uncharacterized in publicly available literature, the synthetic utility of its isomer, 2-Methyl-3-

nitrophenylacetic acid, in the production of the pharmaceutical agent Ropinirole, highlights the

potential importance of this class of compounds in drug discovery and development. Further

research is warranted to explore the biological activities of 3-Methyl-2-nitrophenylacetic acid
and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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